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Compound of Interest
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CAS No.: 104-58-5
Cat. No.: B086026
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 1-
Piperidinepropanol (CAS No. 104-58-5), a versatile building block in the synthesis of various
pharmaceutical compounds. This document outlines the expected Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed
experimental protocols for acquiring such spectra.

Introduction

1-Piperidinepropanol is a heterocyclic compound incorporating a piperidine ring and a
propanol side chain. Its molecular formula is CsH17NO, and it has a molecular weight of 143.23
g/mol .[1][2] Accurate spectral analysis is crucial for its identification, purity assessment, and
structural elucidation in research and development settings. This guide presents a summary of
its key spectral characteristics.

Data Presentation
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Due to the limited availability of publicly accessible, comprehensive tabulated spectral data,
this section provides an interpretation of expected and observed spectral features based on the
compound's structure and available spectral images.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technigue for elucidating the carbon-hydrogen framework of a
molecule.

1H NMR (Proton NMR): The *H NMR spectrum of 1-Piperidinepropanol is expected to show
distinct signals corresponding to the different proton environments in the molecule. The
chemical shifts (d) are influenced by the electron-withdrawing effects of the nitrogen and
oxygen atoms.

Expected Chemical
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13C NMR (Carbon-13 NMR): The 13C NMR spectrum will show distinct signals for each unique
carbon atom in the molecule.

Carbon Expected Chemical Shift (ppm)
-CH:- (adjacent to OH) ~60
-CH:- (adjacent to N on propanol chain) ~58
-CH:z- (adjacent to N in piperidine ring) ~55
-CH:- (beta to N in piperidine ring) ~26
-CH2- (gamma to N in piperidine ring) ~24
-CH:z- (beta to OH on propanol chain) ~28

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in a molecule. The
IR spectrum of 1-Piperidinepropanol is available from the NIST/EPA Gas-Phase Infrared
Database.[3]

Functional Group

Wavenumber (cm~12) Intensity .
Assignment
~3400 (broad) Strong O-H stretch (alcohol)
2930-2850 Strong C-H stretch (alkane)
~1450 Medium C-H bend (alkane)
~1100 Strong C-N stretch (amine)
~1050 Strong C-O stretch (primary alcohol)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The electron ionization (EI) mass spectrum of 1-Piperidinepropanol is
expected to show a molecular ion peak (M*) and several characteristic fragment ions.
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m/z Relative Intensity Possible Fragment lon
143 Moderate [CsH17NO]* (Molecular lon)
126 Moderate [M - OH]*

CeH12N]* (Piperidinemethyl
98 High [ _ I* (Pip Y

cation)

CsH1oN]* (Piperidine rin
84 High [CoFhoNI™ (Pl J

fragment)

Experimental Protocols

The following are detailed methodologies for acquiring the spectral data for 1-
Piperidinepropanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of 1-Piperidinepropanol in 0.5-0.7
mL of a deuterated solvent (e.g., chloroform-d, CDCIs3) in a standard 5 mm NMR tube. Add a
small amount of tetramethylsilane (TMS) as an internal standard (& = 0.00 ppm).

 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped
with a broadband probe.

e 1H NMR Acquisition:
o Pulse Sequence: Standard single-pulse sequence.
o Spectral Width: 12-16 ppm.
o Acquisition Time: 2-4 seconds.
o Relaxation Delay: 1-5 seconds.
o Number of Scans: 8-16.

e 13C NMR Acquisition:
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[e]

Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

o

Spectral Width: 0-220 ppm.

[¢]

Acquisition Time: 1-2 seconds.

[¢]

Relaxation Delay: 2-5 seconds.

[e]

Number of Scans: 1024 or more, depending on sample concentration.

o Data Processing: Apply a Fourier transform to the acquired free induction decay (FID).
Phase correct the spectrum and baseline correct. For *H NMR, integrate the signals.
Reference the spectrum to the TMS signal.

Infrared (IR) Spectroscopy

o Sample Preparation: As 1-Piperidinepropanol is a liquid at room temperature, the neat
liquid can be analyzed.[1] Place a drop of the liquid between two potassium bromide (KBr) or
sodium chloride (NaCl) salt plates to form a thin film.

e Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

e Acquisition:

[¢]

Scan Range: 4000-400 cm~1.

Resolution: 4 cm~1.

[¢]

Number of Scans: 16-32.

[e]

o

Background: Record a background spectrum of the clean salt plates before running the
sample spectrum.

o Data Processing: The instrument software will automatically ratio the sample spectrum to the
background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
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o Sample Preparation: Prepare a dilute solution of 1-Piperidinepropanol (approximately 1
mg/mL) in a volatile organic solvent such as methanol or acetonitrile.

e Instrumentation: A mass spectrometer with an electron ionization (EI) source and a
quadrupole or time-of-flight (TOF) mass analyzer.

e Acquisition (EI mode):

o

lonization Energy: 70 eV.

[¢]

Mass Range: m/z 40-200.

[¢]

Inlet System: Direct infusion or via a gas chromatography (GC) column.

[e]

Source Temperature: 200-250 °C.

o Data Processing: The mass spectrum will be generated by the instrument's software,
showing the relative abundance of ions at different m/z values.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectral analysis of a chemical
compound like 1-Piperidinepropanol.
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Caption: Workflow for the spectral analysis of 1-Piperidinepropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

